Cas no 144284-76-4 (2,4,7-Trimethyl-1H-indene)

• Product Name: 2,4,7-Trimethyl-1H-indene
• CAS No: 144284-76-4
• Molecular Formula: C₁₂H₁₄
• Molecular Weight: 158.23956
• CID: 890512
• PubChem ID: 11062660

2,4,7-Trimethyl-1H-indene Properties

Names and Identifiers

• 2,4,7-Trimethyl-1H-indene
• 1H-Indene, 2,4,7-trimethyl-
• DTXSID80453752
• 2,4,7-Trimethyl-inden
• 2,4,7 trimethylindene
• QUQWJMKRXAQCQH-UHFFFAOYSA-N
• DB-355178
• 2,4,7-trimethylindene
• 2,4,7-trimethyl-1H-indene
• AKOS006327896
• 144284-76-4

• MDL： MFCD09835222
• InChIKey： QUQWJMKRXAQCQH-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14/c1-8-6-11-9(2)4-5-10(3)12(11)7-8/h4-6H,7H2,1-3H3
• SMILES： CC1=CC2=C(C)C=CC(=C2C1)C

Computed Properties

• Exact Mass: 158.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 158.109550447g/mol
• Heavy Atom Count: 12
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 3.26280
• PSA: 0.00000
• Boiling Point: 245 ºC
• Flash Point: 97 ºC
• Density: 0.974

2,4,7-Trimethyl-1H-indene Security Information

2,4,7-Trimethyl-1H-indene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%